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Compound of Interest

Compound Name: sec-Butyl formate

Cat. No.: B3054206

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sec-butyl formate as
a reagent in chemical reactions, with a focus on its application in formylation reactions relevant
to pharmaceutical and organic synthesis. Detailed experimental protocols, quantitative data,

and reaction mechanisms are presented to guide researchers in utilizing this versatile reagent.

Introduction to sec-Butyl Formate

sec-Butyl formate (butan-2-yl formate) is a formate ester with the chemical formula CsH1002.
[1] Itis a colorless liquid with a fruity odor and is used as a flavoring agent.[2] In the context of
chemical synthesis, it can serve as a formylating agent for various nucleophiles, primarily
amines and alcohols. The formyl group is a crucial functional group in many biologically active
molecules and serves as a common protective group in multi-step organic synthesis.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of sec-butyl formate is provided in the
table below.
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Property Value Reference(s)
Molecular Formula CsH1002 [1]
Molecular Weight 102.13 g/mol [1]
CAS Number 589-40-2 [1]
Boiling Point 94.00 °C @ 760.00 mm Hg [2]
Density 0.877 -0.883 g/mL @ 25 °C [2]
Refractive Index 1.386 -1.392 @ 20 °C [2]
Flash Point 3.33°C (38.00 °F) [2]

- Slightly soluble in water;
Solubility . [2]
soluble in alcohol.

Applications in Chemical Synthesis: Formylation
Reactions

sec-Butyl formate is a potential reagent for the introduction of a formyl group (-CHO) onto a
substrate. This transformation, known as formylation, is of significant importance in the
synthesis of pharmaceuticals and other fine chemicals. The primary applications involve the N-
formylation of amines and the O-formylation of alcohols.

N-Formylation of Amines

The N-formylation of primary and secondary amines to yield the corresponding formamides is a
fundamental transformation in organic synthesis. Formamides are important intermediates in
the preparation of isocyanides, for the introduction of a single methyl group onto a nitrogen
atom, and as a key structural motif in many pharmaceutical compounds.[3]

While specific literature on the use of sec-butyl formate for N-formylation is limited, the
reaction is expected to proceed via a nucleophilic acyl substitution mechanism, analogous to
other formate esters like ethyl formate.
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Polyfunctional Molecule
(e.g., Amino Alcohol)

[sec-ButyI Formate]

Mild Conditions
(e.g., Room Temp, no strong acid)

Forcing Conditions
(e.g., Heat, Acid Catalyst)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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